Cas no 80070-91-3 (Benzenamine, 4-bromo-N-(1-phenylethylidene)-)

• Product Name: Benzenamine, 4-bromo-N-(1-phenylethylidene)-
• CAS No: 80070-91-3
• MF: C₁₄H₁₂BrN
• MW: 274.155782699585
• CID: 706336
• PubChem ID: 11637633
• Update Time: 2025-04-19

Benzenamine, 4-bromo-N-(1-phenylethylidene)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-bromo-N-(1-phenylethylidene)-
• N-(4-bromophenyl)-1-phenylethanimine
• SCHEMBL15137058
• DTXSID10469841
• SCHEMBL15137057
• 80070-91-3

• Inchi： 1S/C14H12BrN/c1-11(12-5-3-2-4-6-12)16-14-9-7-13(15)8-10-14/h2-10H,1H3/b16-11+
• InChI Key： NVGPJBDDPVXJDJ-LFIBNONCSA-N
• SMILES： BrC1C=CC(=CC=1)/N=C(\C)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 273.01531g/mol
• Monoisotopic Mass: 273.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.4Ų